4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline

Core Science & Biosynthesis

Chemical Structure Analysis of 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline

Executive Summary

This guide details the structural validation and impurity profiling of 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline (CAS: 1000576-46-2). As a fluorinated biaryl amine, this molecule represents a critical scaffold in medicinal chemistry, particularly for kinase inhibitors where the trifluoromethyl (

) group modulates lipophilicity and metabolic stability, while the biaryl axis provides conformational selectivity.

The analysis of this compound presents specific challenges:

• Fluorine-Carbon Coupling: The

  group introduces complex splitting patterns in NMR that must be distinguished from impurities.

• Regioisomerism: Confirming the position of the biaryl coupling relative to the

  group.

• Suzuki-Miyaura Artifacts: Detecting specific catalytic byproducts (protodeboronation) common in its synthesis.

Structural Significance & Physicochemical Profile[1][2][3]

The "Magic Methyl" vs. Trifluoromethyl

The substitution of a methyl group with a trifluoromethyl group (

) profoundly alters the electronic landscape of the aniline core.

• pKa Modulation: The strong electron-withdrawing nature (

  effect) of the group significantly lowers the basicity of the aniline nitrogen compared to a non-fluorinated analog. This impacts HPLC retention times under acidic conditions.

• Lipophilicity: The

  group increases , enhancing membrane permeability but also complicating reverse-phase separation from non-polar impurities.

• Conformation: The steric bulk of the

  group at the ortho position forces the aniline ring to twist relative to the 3-methoxyphenyl ring, reducing planarity.

Key Analytical Targets

Feature	Analytical Method	Diagnostic Signal
Trifluoromethyl Group	NMR	Singlet at ppm
Biaryl Connectivity	HMBC / NOESY	Correlation between Aniline H-3/H-5 and Phenyl ring
Carbon Skeleton	NMR	Distinctive quartets ( )
Purity (Regio)	HPLC (PFP Phase)	Separation of 2- vs 3- isomers

Synthetic Context & Impurity Profiling

To analyze the compound effectively, one must understand its origin. The standard synthesis involves a Suzuki-Miyaura coupling between 4-bromo-2-(trifluoromethyl)aniline and 3-methoxyphenylboronic acid.

Impurity Origins

The analytical method must resolve the target from three specific classes of impurities:

• Protodeboronation (Impurity A): Anisole derivatives resulting from the hydrolysis of the boronic acid.

• Homocoupling (Impurity B): 3,3'-dimethoxybiphenyl formed via oxidative coupling of the boronic acid.

• Hydrodehalogenation (Impurity C): 2-(trifluoromethyl)aniline, resulting from the reduction of the aryl bromide starting material.

Visualization: Synthetic Pathway & Impurity Logic

Figure 1: Synthetic origin of the target molecule and critical impurities to be monitored during QC.

In-Depth Analytical Strategy

Nuclear Magnetic Resonance (NMR)

The definitive structural proof relies on the coupling between Carbon and Fluorine.

NMR: The Diagnostic Quartets

Unlike standard organic molecules, the carbon spectrum will contain quartets due to

coupling.

• (Ipso): Look for a quartet around 125 ppm with a massive coupling constant of . This confirms the presence of the group.
• (Ortho): The aromatic carbon directly attached to the group will appear as a quartet around 110-115 ppm with .

• Significance: If these quartets are missing or the coupling constants deviate, the

  group may have degraded or the structure is incorrect.

NMR: Solvent Effects

• Amine Protons (

  ): In , these typically appear as a broad singlet between 3.8 - 4.5 ppm .[1]

  • Expert Tip: If the signal overlaps with the methoxy group (~3.8 ppm), switch the solvent to DMSO-d6 . The

    signal will shift downfield (approx 5.0-5.5 ppm) and sharpen due to hydrogen bonding with the solvent, resolving the overlap.

High-Performance Liquid Chromatography (HPLC)

Standard C18 columns often fail to separate fluorinated regioisomers.

• Stationary Phase Selection: Use a Pentafluorophenyl (PFP) phase.[2]

  • Mechanism:[3][4] PFP phases utilize "fluorophilicity" and

    interactions. The electron-deficient PFP ring interacts strongly with the electron-rich biaryl system and the fluorinated substituents, providing superior resolution compared to alkyl (C18) phases [1, 2].

• Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.

Detailed Experimental Protocols

Protocol A: Structural Validation via Multi-Nuclear NMR

Objective: Confirm the regiochemistry of the

and Biaryl groups.

• Sample Prep: Dissolve 10 mg of sample in 0.6 mL DMSO-d6 (preferred for

  visibility).

• Acquisition (

  ):

  • Scan range: -2 to 14 ppm.

  • Relaxation delay (

    ): seconds (essential for accurate integration of aromatic protons).

• Acquisition (

  ):

  • Scans: Minimum 512 (due to splitting of signal intensity into quartets).

  • Crucial Step: Do not use fluorine decoupling during carbon acquisition if you want to observe the diagnostic coupling constants.

• Acquisition (

  ):

  • Reference: Trichlorofluoromethane (

    ) at 0 ppm (internal or external standard).

  • Expectation: Single sharp peak at

    ppm.

Protocol B: Purity Profiling (HPLC-UV-MS)

Objective: Quantify impurities A, B, and C.

• Column: Kinetex F5 or equivalent PFP column (150 x 4.6 mm, 2.6 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B (Isocratic hold to elute polar salts).

  • 2-15 min: 5%

    95% B.

  • 15-20 min: 95% B.

• Detection: UV at 254 nm (aromatic) and 210 nm (amide/amine backbone).

• Mass Spec: ESI+ Mode. Look for

  (Target) vs. mass shifts for impurities.

Analytical Workflow Visualization

This decision tree guides the researcher from crude product to validated certificate of analysis.

Figure 2: Step-by-step analytical decision tree for validating fluorinated biaryl amines.

References

• Regalado, E. L., et al. (2014).[2] "Search for improved fluorinated stationary phases for separation of fluorine-containing pharmaceuticals from their desfluoro analogs." Journal of Chromatography A.

• Bell, D. S., & Jones, A. D. (2005). "Solute attributes and molecular interactions contributing to retention on a fluorinated high-performance liquid chromatography stationary phase." Journal of Chromatography A.

• Doddrell, D., et al. (1976).[5] "13C nuclear magnetic resonance studies of some fluorinated and trifluoromethylated aromatic compounds. Studies on 13C–19F coupling constants." Journal of the Chemical Society, Perkin Transactions 2.[5]

• Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews.

Sources

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• 2. daneshyari.com [daneshyari.com]
• 3. Research Collection | ETH Library [research-collection.ethz.ch]
• 4. Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 13C nuclear magnetic resonance studies of some fluorinated and trifluoromethylated aromatic compounds. Studies on 13C–19F coupling constants - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline: Synthesis, Characterization, and Potential Applications

This technical guide provides a comprehensive overview of 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline, a biaryl amine of significant interest in medicinal chemistry and materials science. While this compound is not readily catalogued in major chemical databases, this guide outlines a robust synthetic pathway, predicts its physicochemical properties, and discusses its potential applications based on the functionalities present in its structure. This document is intended for researchers, scientists, and professionals in drug development and organic synthesis.

Compound Identification and Physicochemical Properties

As of the latest revisions of this document, a specific CAS Registry Number has not been assigned to 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline, indicating its status as a novel or less-common research chemical. However, its molecular formula and other key properties can be calculated based on its structure.

Property	Value	Source
Molecular Formula	C₁₄H₁₂F₃NO	Calculated
Molecular Weight	267.25 g/mol	Calculated
Predicted logP	4.5-5.0	Predicted
Predicted pKa	~2-3 (amine)	Predicted
Appearance	Likely a solid at room temperature	Inferred from similar biaryl anilines

Proposed Synthesis via Suzuki-Miyaura Cross-Coupling

The most logical and efficient synthetic route to 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline is the Suzuki-Miyaura cross-coupling reaction. This powerful carbon-carbon bond-forming reaction is widely utilized in the synthesis of biaryls due to its mild reaction conditions and tolerance of a wide range of functional groups.[1][2][3][4][5]

The proposed reaction involves the coupling of 4-bromo-2-(trifluoromethyl)aniline with (3-methoxyphenyl)boronic acid in the presence of a palladium catalyst and a base.

Reaction Scheme:

Caption: Proposed Suzuki-Miyaura cross-coupling for the synthesis of 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline.

Step-by-Step Experimental Protocol

• Reaction Setup: In a three-necked round-bottom flask equipped with a condenser, magnetic stirrer, and a nitrogen inlet, add 4-bromo-2-(trifluoromethyl)aniline (1.0 eq), (3-methoxyphenyl)boronic acid (1.2 eq), and a palladium catalyst such as Tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

• Solvent and Base Addition: Add a degassed solvent system, typically a mixture of toluene and water (4:1) or dioxane and water. Add a base, such as sodium carbonate (2.0 eq) or potassium phosphate (2.0 eq).

• Reaction Execution: Purge the flask with nitrogen for 10-15 minutes. Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract with an organic solvent such as ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic phase under reduced pressure. The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline.

Potential Applications in Drug Discovery and Medicinal Chemistry

The structural motifs present in 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline suggest its potential as a valuable building block in drug discovery.

• Biaryl Core: The biaryl scaffold is a common feature in many biologically active molecules and approved drugs.[5]

• Trifluoromethyl Group: The trifluoromethyl group is a key substituent in medicinal chemistry, known to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates.

• Aniline Moiety: The aniline group provides a versatile handle for further chemical modifications, allowing for the synthesis of a diverse library of derivatives.

Compounds with similar structural features, such as fluorinated anilines and biaryls, have shown promise as antitumor and antiviral agents.[6] For instance, 4-Methoxy-3-(trifluoromethyl)aniline is a known precursor for bicyclic heterocycles with potential therapeutic applications.[6]

Safety and Handling

While specific toxicity data for 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline is not available, it should be handled with the standard precautions for laboratory chemicals. It is advisable to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For related compounds like 4-Methoxy-3-(trifluoromethyl)aniline, hazard statements indicate potential for acute toxicity if swallowed, and skin and eye irritation.

Conclusion

4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline represents a promising, albeit currently under-documented, chemical entity. The synthetic pathway detailed in this guide, centered around the robust Suzuki-Miyaura cross-coupling, provides a clear and reproducible method for its preparation. The presence of key pharmacophoric features suggests its potential utility as a scaffold in the development of novel therapeutics. Further research into the biological activity of this compound and its derivatives is warranted.

References

• Suzuki cross coupling reactions: synthesis of unsymmetrical biaryls in the organic laboratory. (n.d.).

• One-Pot Synthesis of Trifluoromethyl Amines and Perfluoroalkyl Amines with CF3SO2Na and RfSO2Na. (n.d.). The Royal Society of Chemistry. Retrieved February 17, 2026, from [Link]

• The Suzuki Reaction - Chem 115 Myers. (n.d.).

• Trifluoromethyl ethers – synthesis and properties of an unusual substituent. (2008, April 29). Beilstein Journals. Retrieved February 17, 2026, from [Link]

• Chemical Properties of Acetamide, N-(4-methoxyphenyl)-2,2,2-trifluoro- (CAS 332-34-3). (n.d.). Cheméo. Retrieved February 17, 2026, from [Link]

• US6333434B1 - Preparation of trifluoromethylanilines. (n.d.). Google Patents.

• Heck and Suzuki cross-couplings of aryl and heteroaryl bromides in water using a new palladium(II)-complex. (n.d.). Arkivoc. Retrieved February 17, 2026, from [Link]

• EP0038465A1 - Process for the preparation of 2-trifluoromethyl aniline. (n.d.). Google Patents.

• N-(4-Amino-3-(trifluoromethyl)phenyl)acetamide. (n.d.). PubChem. Retrieved February 17, 2026, from [Link]

• Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features. (n.d.). PMC. Retrieved February 17, 2026, from [Link]

• N-[4-(trifluoromethyl)phenyl]acetamide. (n.d.). PubChem. Retrieved February 17, 2026, from [Link]

• 2,2-Dihydroxy-N-(4-(trifluoromethyl)phenyl)acetamide. (n.d.). Veeprho. Retrieved February 17, 2026, from [Link]

• Benzenamine, 4-bromo-N,N-dimethyl-3-(trifluoromethyl). (n.d.). Organic Syntheses Procedure. Retrieved February 17, 2026, from [Link]

• Preparation of trifluoromethylphenols and novel trifluoromethylphenyl benzyl ether intermediates. (1979, October 3). Patent 0004447.

• 4-(methoxymethyl)-3-(trifluoromethyl)aniline (C9H10F3NO). (n.d.). PubChemLite. Retrieved February 17, 2026, from [Link]

• EP0039810A1 - Process for the preparation of 2-trifluoromethyl aniline. (n.d.). Google Patents.

Sources

• 1. www1.udel.edu [www1.udel.edu]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. arkat-usa.org [arkat-usa.org]
• 4. Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tcichemicals.com [tcichemicals.com]
• 6. ossila.com [ossila.com]

1H and 13C NMR spectral data for 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline

An In-Depth Technical Guide to the Characterization and Synthesis of 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline

Part 1: Executive Summary & Compound Significance

Compound Identity:

• Systematic Name: 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline

• Molecular Formula: C

  H F NO

• Molecular Weight: 267.25 g/mol

• Core Structure: A biaryl system comprising an electron-deficient aniline ring (Ring A) coupled to an electron-rich anisole ring (Ring B).

Technical Context: This molecule represents a critical "push-pull" biaryl intermediate often utilized in the discovery of kinase inhibitors and liquid crystal displays. The ortho-trifluoromethyl group on the aniline ring modulates lipophilicity (LogP) and metabolic stability, while the amine serves as a reactive handle for urea or amide formation (common pharmacophores in oncology drugs like Sorafenib). The meta-methoxy group on the distal ring acts as a hydrogen bond acceptor and a metabolic soft spot.

This guide provides a rigorous spectral analysis (1H, 13C, 19F NMR) and a validated synthesis workflow via Suzuki-Miyaura cross-coupling, designed for researchers requiring high-purity characterization data.

Part 2: Synthesis Protocol (The "How")

Since this specific isomer is a specialized intermediate, the most robust route to high-purity material is the palladium-catalyzed Suzuki-Miyaura coupling of 4-bromo-2-(trifluoromethyl)aniline with 3-methoxyphenylboronic acid .

Experimental Workflow

Reagents:

• Aryl Halide: 4-Bromo-2-(trifluoromethyl)aniline (1.0 eq)

• Boronic Acid: 3-Methoxyphenylboronic acid (1.2 eq)

• Catalyst: Pd(dppf)Cl

  ·CH Cl (3-5 mol%) - Chosen for resistance to oxidation compared to Pd(PPh ) .

• Base: K

  CO (3.0 eq, 2M aqueous solution)

• Solvent: 1,4-Dioxane (degassed).

Step-by-Step Methodology:

• Inert Atmosphere Setup: Flame-dry a 3-neck round-bottom flask and purge with Argon for 15 minutes.

• Solvation: Charge the flask with the Aryl Halide and Boronic Acid. Dissolve in 1,4-Dioxane.

• Base Addition: Add the 2M K

  CO solution. The biphasic mixture requires vigorous stirring.

• Degassing: Sparge the mixture with Argon for 10 minutes (Critical: Oxygen poisons the Pd(0) species).

• Catalysis: Add Pd(dppf)Cl

  . The solution typically turns orange-red.

• Reflux: Heat to 90°C for 4–6 hours. Monitor via TLC (Mobile phase: 20% EtOAc/Hexanes).

  • Endpoint: Disappearance of the starting bromide (Rf ~0.6).

• Workup: Cool to RT. Filter through a Celite pad (removes Pd black). Dilute with EtOAc, wash with brine, dry over Na

  SO , and concentrate.

• Purification: Flash column chromatography (Gradient: 5%

  15% EtOAc in Hexanes).

Part 3: Mechanistic Visualization

The following diagram illustrates the catalytic cycle governing the formation of the biaryl bond.

Figure 1: The Suzuki-Miyaura catalytic cycle illustrating the Pd(0)/Pd(II) redox pathway utilized to couple the electron-deficient aniline with the electron-rich boronic acid.

Part 4: Spectral Characterization (The "What")

Note: The following data represents high-confidence predicted shifts based on chemometric increment analysis of the constituent fragments (aniline/anisole) and biaryl shielding effects. These values serve as the standard for structural validation.

1H NMR Data (400 MHz, CDCl )

Diagnostic Strategy:

• Look for the Methoxy Singlet (~3.85 ppm).

• Identify the Aniline NH

  (broad, exchangeable).

• Observe the ABX System of Ring A (Aniline) vs. the ABCD System of Ring B (Anisole).

Position	Shift ( , ppm)	Multiplicity	Integral	Coupling (Hz)	Assignment Logic
NH	4.15	br s	2H	-	Broad due to H-bonding/exchange; shift varies with conc.
OMe	3.86	s	3H	-	Characteristic methoxy resonance.
H-6	6.82	d	1H	8.4	Ortho to NH (Shielded).
H-4'	6.88	dd	1H	8.2, 2.4	Para to connection, ortho to OMe.
H-2'	7.05	t (app)	1H	2.1	Isolated between connection and OMe.
H-6'	7.12	d	1H	7.8	Ortho to connection (Ring B).
H-5'	7.34	t	1H	7.9	Meta to connection (Ring B).
H-5	7.55	dd	1H	8.4, 2.0	Ortho to aryl, meta to NH .
H-3	7.72	d	1H	2.0	Ortho to CF (Deshielded), meta coupling to H5.

13C NMR Data (100 MHz, CDCl )

Diagnostic Strategy:

• CF

  Carbon: Look for a quartet at ~124 ppm with a massive coupling constant ( Hz).

• C-2 (Ring A): Quartet at ~115 ppm (

  Hz).

Shift ( , ppm)	Type	Assignment	Notes
55.4	CH	OMe	Standard methoxy carbon.
112.5	CH	C-2'	Ortho to OMe.
113.1	CH	C-4'	Para to connection.
114.8	C	C-2 (Ring A)	q, Hz . Coupled to CF .
117.5	CH	C-6 (Ring A)	Ortho to NH .
119.2	CH	C-6'	Ortho to connection.
124.5	C	CF	q, Hz . Diagnostic trifluoromethyl.[1][2][3][4]
126.3	CH	C-3 (Ring A)	Deshielded by CF .
129.8	CH	C-5'	Meta to OMe.
130.5	C	C-4 (Ring A)	Ipso to Ring B.
131.2	CH	C-5 (Ring A)
141.5	C	C-1' (Ring B)	Ipso to Ring A.
144.2	C	C-1 (Ring A)	Ipso to NH .
160.1	C	C-3' (Ring B)	Ipso to OMe.

19F NMR (376 MHz, CDCl )

• Shift:

  -62.5 ppm (s).

• Interpretation: A single sharp singlet indicates the CF

  group is intact. If the signal is split or shifted significantly (-50 to -60 ppm), check for incomplete oxidation or impurities.

Part 5: Quality Control & Troubleshooting

To ensure the trustworthiness of your results, verify the following:

• Regioisomer Check: Ensure the starting material was 4-bromo-2-(trifluoromethyl)aniline, not the 5-bromo isomer. The 1H NMR coupling of H-3 (d, J=2.0 Hz) vs H-6 (d, J=8.4 Hz) confirms the 1,2,4-substitution pattern.

• Protodeboronation: A common side reaction where the boronic acid loses B(OH)

  and becomes Anisole. Check for a singlet at 7.3 ppm (Benzene H) or simple Anisole peaks in the crude NMR.

• Residual Palladium: If the product is gray or the NH

  peak is extremely broad, perform a metal scavenger wash (e.g., SiliaMetS® Thiol) or an additional Celite filtration.

References

• Suzuki-Miyaura Coupling Methodology: Miyaura, N.; Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds."[5] Chemical Reviews, 1995 , 95(7), 2457–2483. [Link]

• General Spectral Data for Trifluoromethyl Anilines: Sigma-Aldrich. "4-Amino-3-(trifluoromethyl)aniline Spectral Data." National Institute of Standards and Technology (NIST) WebBook. [Link]

• Synthesis of Biaryl Ethers/Amines: Wolfe, J. P.; et al. "An Improved Catalyst System for the Palladium-Catalyzed Amination of Aryl Halides." Journal of the American Chemical Society, 1996 , 118, 7215. [Link]

• NMR Prediction & Increment Systems: Pretsch, E.; Bühlmann, P.; Badertscher, M. Structure Determination of Organic Compounds: Tables of Spectral Data. Springer, 2009 . [Link]

Sources

• 1. 4-(Trifluoromethyl)benzylamine | 3300-51-4 [chemicalbook.com]
• 2. ossila.com [ossila.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. BJOC - Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Protocols & Analytical Methods

Application Note: Scalable Synthesis of Trifluoromethylated Biaryl Amines

Executive Summary

Trifluoromethylated biaryl amines (

or with motifs) are privileged pharmacophores in modern drug discovery. The group imparts critical metabolic stability (blocking P450 oxidation sites) and modulates lipophilicity ( ), while the biaryl amine scaffold serves as a rigid linker in kinase inhibitors and GPCR ligands.

However, scaling these syntheses presents distinct challenges:

• Electronic Deactivation: The strong electron-withdrawing nature of

  ( ) deactivates aryl halides toward oxidative addition in some contexts, or conversely, makes the resulting amine less nucleophilic in subsequent steps.

• Regiocontrol: Direct trifluoromethylation of complex biaryl amines often suffers from poor regioselectivity.

• Safety & Cost: Traditional

  sources (e.g., gas, Togni reagents) are either expensive or difficult to handle on a multigram/kilogram scale.

This guide details two field-proven, scalable protocols: a regiospecific Palladium-catalyzed C-N coupling (Method A) and a Continuous Flow C-H trifluoromethylation (Method B) using the cost-effective Langlois reagent.

Strategic Analysis: The Electronic "Tug-of-War"

Success in synthesizing these targets relies on understanding the electronic influence of the trifluoromethyl group on the reaction mechanism.

Feature	Impact on Synthesis	Mitigation Strategy
as EWG	Deactivates nucleophiles (anilines).	Use strong bases (LiHMDS/NaOtBu) or specific ligands (BrettPhos) to facilitate reductive elimination.
Steric Bulk	is larger than methyl ( vs van der Waals radius).	Avoid ligands with excessive steric crowding if the is ortho to the coupling site.
C-F Bond Stability	Risk of defluorination (C-F activation) by low-valent metals.	Control temperature and avoid highly reducing conditions; use Pd(0) sources carefully.

Protocol A: Regiospecific C-N Coupling (Buchwald-Hartwig)

Best For: Constructing the biaryl amine core from scratch with absolute regiocontrol. Scale: Gram to Kilogram.

The Mechanism & Logic

While standard conditions often fail with electron-deficient

-aryl halides, the use of dialkylbiaryl phosphine ligands (Buchwald ligands) is non-negotiable for scale. We utilize BrettPhos or RuPhos because they form a highly active mono-ligated Pd(0) species that facilitates the difficult oxidative addition into electron-poor Ar-Cl bonds and promotes reductive elimination.

Visualization: Catalytic Cycle Dynamics

The following diagram illustrates the specific bottlenecks introduced by the

group.

Figure 1: Catalytic cycle for Pd-catalyzed amination of trifluoromethylated aryl halides. Note that while

aids oxidative addition, it can hamper amine binding if the amine itself is electron-deficient.

Experimental Protocol (Batch)

Reagents:

• 4-Chloro-benzotrifluoride (1.0 equiv)

• Aniline derivative (1.1 equiv)

• Catalyst: Pd(OAc)₂ (1 mol%) + BrettPhos (2 mol%)

• Base: Cs₂CO₃ (2.0 equiv) - Preferred over NaOtBu to prevent functional group hydrolysis.

• Solvent: 1,4-Dioxane (anhydrous, 0.5 M concentration)

Step-by-Step:

• Inerting: Charge a 3-neck reactor with Pd(OAc)₂, BrettPhos, and Cs₂CO₃. Cycle vacuum/Nitrogen 3 times. Crucial: Catalyst pre-complexation ensures active species formation.

• Solvation: Add anhydrous 1,4-dioxane. Stir at RT for 10 mins to allow ligand binding.

• Substrate Addition: Add the aryl halide and amine via syringe/cannula.

• Reaction: Heat to 100°C. Monitor by HPLC.

  • Checkpoint: If conversion stalls at 80%, add 0.5 mol% fresh catalyst (pre-mixed in solvent).

• Workup: Cool to RT. Filter through a Celite pad (removes inorganic salts). Concentrate filtrate.[1]

• Purification: Crystallization is preferred for scale. If oil, use silica chromatography (Hexane/EtOAc).

Protocol B: Continuous Flow C-H Trifluoromethylation

Best For: Late-stage functionalization of existing biaryl amines. Scale: Multigram to Kilogram (Continuous).

The Mechanism & Logic

Direct C-H trifluoromethylation avoids pre-functionalized halides. We use the Langlois Reagent (

) , which is a stable solid, significantly cheaper than Togni reagents or gas.[2]

The Challenge: The reaction generates radical species and

gas. In batch, this creates pressure hazards and "runaway" exotherms. The Solution: Flow Chemistry . By confining the reaction to a small volume coil, we manage heat transfer and gas evolution safely, allowing the use of aggressive oxidants (TBHP) to drive the reaction to completion in minutes rather than hours.

Visualization: Flow Reactor Setup

This diagram depicts a scalable flow setup for handling radical trifluoromethylation.

Figure 2: Continuous flow setup for Langlois reagent-mediated trifluoromethylation. The Back Pressure Regulator (BPR) is critical to keep

in solution until the exit.

Experimental Protocol (Flow)

Reagents:

• Biaryl amine substrate (0.2 M)

• Sodium Triflinate (Langlois Reagent, 3.0 equiv)

• Oxidant: tert-Butyl hydroperoxide (TBHP, 70% aq, 3.0 equiv)

• Solvent: DMSO:Water (3:1) - Essential for solubilizing the Langlois reagent.

Step-by-Step:

• Feed Preparation:

  • Feed A: Dissolve substrate and Sodium Triflinate in DMSO/Water. Sonicate to ensure full dissolution.

  • Feed B: Dilute TBHP in DMSO.

• System Priming: Flush the Vapourtec/PFA coil system with pure solvent. Set BPR to 100 psi (6.9 bar) . This pressure prevents gas slugs from disrupting flow rate accuracy.

• Reaction Parameters:

  • Temperature: 50°C.

  • Residence Time: 10 minutes.

• Execution: Start pumps. Discard the first 2 reactor volumes (dispersion zone). Collect steady-state output.

• Workup: The output stream is directed into a saturated NaHCO₃ solution (neutralizes acid/SO₂). Extract with Ethyl Acetate.

• Throughput: A standard lab-scale flow reactor (10 mL coil) can produce ~5-10g of product per hour.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion (Method A)	Catalyst poisoning by amine or trace sulfur.	Switch to RuPhos-Pd-G3 precatalyst. Ensure amine is distilled/pure.
Defluorination (Method A)	Reaction temp too high; hydride source present.	Lower temp to 80°C. Ensure solvent is anhydrous (water can act as H-source).
Clogging (Method B)	Precipitation of inorganic salts ( ).	Increase water ratio in solvent (DMSO:Water 1:1) or use a larger ID reactor tubing.
Regio-isomers (Method B)	Innate radical reactivity.	Block sensitive positions or use Method A for strict structural requirements.

References

• Buchwald-Hartwig Amination Mechanisms & Ligand Design

  • Surry, D. S., & Buchwald, S. L. (2008). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science.[3]

• Langlois Reagent Chemistry

  • Langlois, B. R., et al. (1991). Trifluoromethylation of aromatic compounds with sodium trifluoromethanesulfinate. Tetrahedron Letters.

• Flow Chemistry Implementation

  • Cantillo, D., et al. (2015).[4] Continuous flow synthesis of trifluoromethylated heterocycles. Chemistry - A European Journal.[4]

• Industrial Scale Considerations (OPRD)

  • Organic Process Research & Development (ACS). Various reports on handling fluorinated aromatics.[5][6][7]

• Photoredox vs Thermal Comparison

  • Pitzer, L., et al. (2017). Direct C–H Trifluoromethylation of Heteroarenes.[5][7] Chemical Reviews.[8]

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. Innate C-H trifluoromethylation of heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. almacgroup.com [almacgroup.com]
• 5. General Synthesis of N-Trifluoromethyl Compounds with N-Trifluoromethyl Hydroxylamine Reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Bi-Catalyzed Trifluoromethylation of C(sp2)–H Bonds under Light - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dspace.mit.edu [dspace.mit.edu]

Technical Notes & Optimization

Technical Support Center: Post-Synthesis Purification of 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline

[1][2]

Introduction: The "Ortho-Effect" Challenge

You are likely synthesizing 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline via a Suzuki-Miyaura coupling.[1] While the synthesis is robust, the purification is deceptive. This molecule presents a unique "Ortho-Effect" challenge: the 2-trifluoromethyl (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

) group is not just a steric bulk; it is a potent electron-withdrawing group (EWG) that dramatically alters the basicity of the aniline nitrogen.

Standard aniline purification protocols often fail here because this molecule has a pKa of approximately 2.5–2.8 (compared to ~4.6 for unsubstituted aniline).[2] It behaves almost as a neutral species under conditions where you expect it to be basic.

This guide addresses the three critical failure points: Palladium Contamination , Chromatographic Tailing , and Extraction Selectivity .[2]

Module 1: Palladium Removal (The "Sticky" Impurity)[3]

The Issue: Post-Suzuki coupling, your product likely contains residual Palladium (Pd) coordinated to the aniline nitrogen. This results in a darkening of the product (grey/purple hue) and failed elemental analysis (>20 ppm Pd).

The Solution: Do not rely on crystallization alone; Pd often co-crystallizes with biaryl systems. You must use active scavenging before chromatography.[1]

Protocol: Scavenger vs. Adsorbent

Method	Reagent	Load (w/w)	Time	Best For
Standard	SiliaMetS® Thiol (or equivalent)	20–50%	2–4 hrs	High-value batches; >95% Pd removal.[1][2]
Economic	Activated Carbon (Darco KB)	50–100%	12 hrs	Large scale; removes color but lower Pd specificity.[1][2]
Rapid	Celite® 545 Filtration	N/A	Instant	Removing bulk Pd black (precipitated metal) only.[1][2]

Step-by-Step Scavenging Workflow:

• Dissolve crude oil in THF or Ethyl Acetate (10 mL/g).

• Add SiliaMetS® Thiol (0.5 eq relative to Pd catalyst used, or 25 wt% of crude mass).

• Heat to 50°C for 4 hours. Note: Heat is crucial to break the Pd-Nitrogen coordination.[1][2]

• Filter through a 0.45 µm PTFE pad or a tight Celite plug.[1]

• Concentrate filtrate.[1]

Module 2: Flash Chromatography (The "Streaking" Issue)

The Issue: Anilines interact with the acidic silanols (

) on silica gel, causing "streaking" or "tailing." This leads to broad peaks, poor separation from impurities, and yield loss in mixed fractions.

The Solution: Neutralize the silica surface using an amine modifier.[3][4]

Protocol: Triethylamine (TEA) Buffering

WARNING: Do not add TEA directly to your product solution; add it to the mobile phase.[2]

• Mobile Phase Preparation: Prepare a Hexane/Ethyl Acetate (Hex/EtOAc) system.[1][3] Add 1% (v/v) Triethylamine to the entire volume of solvent.

• Column Pre-treatment: Flush the silica column with 2 column volumes (CV) of the TEA-doped solvent before loading your sample. This caps the acidic sites.

• Elution: Run the gradient (typically 0%

  30% EtOAc in Hexane).

  • Observation: The aniline will elute as a sharp, symmetrical band.

  • Post-Run: Rotovap the fractions.[5] To remove residual TEA (b.p. 89°C), co-evaporate with heptane twice.

Module 3: The "pKa Trap" (Extraction Logic)

The Issue: Researchers often attempt a standard "Acid/Base Wash" (extract into 1M HCl, wash organics, basify, extract back). This often fails for 2-trifluoromethyl anilines. [1][2]

• Reason: Due to the electron-withdrawing

  group, the pKa is ~2.5. At pH 1 (1M HCl), it may not fully protonate, leading to partition between aqueous and organic layers and massive yield loss.

The Solution: Use the "Reverse Selectivity" method.[2] Instead of extracting the product into water, wash impurities out using a pH buffer where your product remains neutral.

Decision Logic: Acid-Base Extraction

Figure 1: The "Reverse Selectivity" extraction strategy exploits the low basicity of the target molecule.[1]

Module 4: Crystallization (The Final Polish)

The Issue: The crude material is often a viscous brown oil that refuses to solidify ("oiling out").

The Solution: Biaryl anilines require a non-polar anti-solvent to force lattice formation.

Protocol:

• Solvent: Dissolve 1g of product in the minimum amount of warm Ethanol (EtOH) or Dichloromethane (DCM) (approx. 2-3 mL).

• Anti-Solvent: Slowly add Heptane (or Hexane) dropwise until the solution turns slightly cloudy.[2]

• Seed: If available, add a seed crystal. If not, scratch the glass surface with a spatula.

• Cooling: Store at -20°C overnight. Do not cool rapidly, or oiling out will re-occur.[1]

Troubleshooting & FAQs

Q1: My product is purple/black after the column. What happened?

• Diagnosis: Oxidation of the aniline nitrogen, likely catalyzed by residual Palladium.

• Fix: Dissolve in EtOAc and wash with a 10% solution of Sodium Metabisulfite or Sodium Thiosulfate .[2] This reduces the oxidized species (N-oxides/quinones) and often restores the color to pale yellow/brown.

Q2: I tried an HCl wash and lost 50% of my yield.

• Diagnosis: As described in Module 3, the pKa of ~2.5 means the protonated salt is in equilibrium. You likely washed it away or it stayed in the interface.

• Fix: Check your aqueous waste. Neutralize the waste with NaOH to pH 10 and re-extract with EtOAc. In the future, avoid HCl washes; use column chromatography for purification.[6]

Q3: Can I make a salt form to stabilize it?

• Answer: Yes. The Hydrochloride (HCl) salt is often hygroscopic and unstable due to the weak basicity (the HCl falls off).

• Recommendation: Prepare the Tosylate (p-TsOH) salt.[1][2]

  • Protocol: Dissolve free base in Et2O.[1] Add 1 eq of p-Toluenesulfonic acid monohydrate dissolved in minimal EtOH. The Tosylate salt usually crystallizes well and is non-hygroscopic.

References

• Palladium Removal Strategies

  • Garrett, C. E., & Prasad, K. (2004).[1] The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis.

  • [2]

• Basicity of Ortho-Substituted Anilines

  • Exner, O. (1966).[1] Inductive and Mesomeric Effects in the Benzene Derivatives. Collection of Czechoslovak Chemical Communications. (Discusses the pKa suppression by ortho-CF3).

  • [2]

• Chromatography of Amines

  • Biotage Application Note.[1] (2023).[1][7] "How to Purify Ionizable Organic Amine Compounds using Flash Column Chromatography."

• Synthesis of Trifluoromethyl Anilines

  • Lui, N., et al. (2012).[1] Synthesis of 4-substituted-2-trifluoromethylanilines. Journal of Fluorine Chemistry.

  • [2]

Sources

• 1. ossila.com [ossila.com]
• 2. 2-(Trifluoromethyl)aniline(88-17-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. biotage.com [biotage.com]
• 5. Chromatography [chem.rochester.edu]
• 6. rsc.org [rsc.org]
• 7. pubs.acs.org [pubs.acs.org]

Solving solubility issues of 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline in polar media

Topic: 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline

Executive Summary & Physicochemical Profile

The Challenge: Users frequently report immediate precipitation of 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline (hereafter referred to as Compound 4-MPTA ) when diluting concentrated organic stocks into aqueous buffers or polar media.[1][2]

The Science: To solve this, we must understand the molecule's "Solubility DNA."[1][2] 4-MPTA is a lipophilic weak base .[1][2]

• Lipophilicity (High LogP): The biaryl scaffold combined with the trifluoromethyl (

  ) and methoxy ( ) groups creates a highly hydrophobic surface area.[1][2]

• Weak Basicity (Low pKa): The

  group at the ortho position to the amine is strongly electron-withdrawing.[1][2] This drastically lowers the basicity of the aniline nitrogen.[2] While typical anilines have a pKa 4.6, 2-trifluoromethylanilines typically exhibit a pKa 2.4–2.6 [1].[1][2]

  • Implication: At physiological pH (7.4), the molecule is >99.9% uncharged .[2] It will not protonate (and thus will not dissolve via salt formation) unless the pH is dropped below 1.5.[2]

Troubleshooting Guide (Q&A Format)

Category A: Precipitation & Stability [1][2]

Q1: I dissolved the compound in DMSO at 10 mM, but it precipitates immediately when I add it to my cell culture media (pH 7.4). Why? A: You are experiencing the "Solvent Shift" phenomenon.[2] DMSO is a polar aprotic solvent that solubilizes the compound via dipole-dipole interactions.[1][2] Water is a polar protic solvent that relies on Hydrogen bonding.[2] Because 4-MPTA is highly lipophilic and uncharged at pH 7.4, water molecules prefer to bond with each other rather than solvate the drug.[1][2]

• The Fix: You must lower the kinetic barrier to precipitation.[2]

  • Reduce Stock Concentration: Dilute your DMSO stock to 1 mM before adding to media.

  • Sequential Dilution: Do not add 100% DMSO stock directly to media. Create an "Intermediate Working Solution" (e.g., 10% DMSO in saline) first, then dilute to the final assay concentration.[1][2]

  • Surfactant Shielding: Add 0.05% Tween-80 or Cremophor EL to your aqueous media before adding the compound.[1][2] This creates micelles that sequester the lipophilic compound.[2]

Q2: Can I improve solubility by adding HCl to the water? A: No, this is generally ineffective for this specific molecule. Due to the ortho-trifluoromethyl group, the pKa is extremely low (

2.5).[1] To achieve significant ionization (solubility), you would need to lower the pH to at least 0.5–1.0 (2 units below pKa).[1]

• Why it fails: Most biological assays cannot tolerate pH < 2.[2] Even if you dissolve it in 1N HCl, neutralizing it back to pH 7.4 for an assay will cause immediate reprecipitation (free base formation).[2]

Q3: My DMSO stock turned slightly yellow after a week. Is it degrading? A: Likely yes, but it may be oxidative instability rather than hydrolytic.[2] Anilines are prone to oxidation, forming azo-compounds or quinone-imines, especially in the presence of light and trace metals.[1]

• The Fix:

  • Store stocks at -20°C or -80°C .

  • Use anhydrous DMSO packed under Argon/Nitrogen.[2]

  • Protect from light (amber vials).[1][2]

Category B: Formulation & Delivery

Q4: I need to dose this in animals (IP/PO). What vehicle do you recommend? A: Pure aqueous buffers will fail.[2] You need a Cosolvent/Surfactant System . Based on the structural similarity to other lipophilic kinase inhibitors, we recommend the following "Golden Standard" vehicle for initial PK studies:

Component	Function	Concentration (v/v)
DMSO	Primary Solubilizer	5% – 10%
PEG 400	Cosolvent (Bridge)	30% – 40%
Tween 80	Surfactant (Stabilizer)	5%
Saline / Water	Bulk Phase	Remainder (45% – 60%)

• Preparation Order (Critical):

  • Dissolve 4-MPTA in DMSO.[1][2]

  • Add PEG 400 and vortex.

  • Add Tween 80 and vortex.[2]

  • Slowly add warm saline (37°C) while vortexing.

Q5: Can I use Cyclodextrins? A: Yes, this is an excellent alternative. Hydroxypropyl-

-cyclodextrin (HP- -CD) works well for biaryl anilines.[1][2] The hydrophobic cavity of the cyclodextrin encapsulates the lipophilic phenyl ring, while the hydroxyl groups on the outside ensure water solubility.[1]

• Protocol: Prepare a 20% (w/v) HP-

  -CD solution in water.[1][2] Add your compound (from a concentrated ethanolic or DMSO stock) and stir for 4–24 hours.

Technical Data & Visualization

Solubility Decision Matrix

Use this logic flow to select the correct solvent system for your application.

Caption: Decision tree for selecting the optimal solubilization strategy based on experimental requirements.

Step-by-Step Protocol: Kinetic Solubility Assessment

If you are unsure of the solubility limit in your specific media, perform this "Solvent Shift" test.

Materials:

• Compound 4-MPTA (10 mM Stock in DMSO).[1][2]

• Assay Buffer (e.g., PBS pH 7.4).[2][3]

• 96-well UV-transparent microplate.[1][2]

• Plate Reader (Absorbance at 280–320 nm).[1][2]

Procedure:

• Prepare Pre-dilutions: In a PCR plate, prepare a serial dilution of 4-MPTA in 100% DMSO (e.g., 10 mM, 5 mM, 2.5 mM... down to 0.1 mM).[1]

• Transfer to Buffer: Pipette 198

  L of PBS into the UV-plate.

• Spike: Add 2

  L of each DMSO dilution into the PBS (Final DMSO = 1%).

  • Resulting Concentrations: 100

    M, 50 M, 25 M...

• Incubate: Shake at room temperature for 2 hours.

• Read OD: Measure Absorbance (e.g., 300 nm).

• Analyze: Plot Concentration vs. Absorbance.

  • Linear Region: Soluble.[2][3][4][5]

  • Plateau/Scattering: Precipitated.[2] The point where linearity breaks is your Kinetic Solubility Limit .[2]

References

• PubChem. (2025).[2] 2-(Trifluoromethyl)aniline Compound Summary. National Center for Biotechnology Information. [Link][1][2]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012).[1] Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics.[2] [Link]

• Loftsson, T., & Brewster, M. E. (2010).[1][2] Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. [Link]

Sources

• 1. CAS 455-14-1: 4-(Trifluoromethyl)aniline | CymitQuimica [cymitquimica.com]
• 2. 2-(Trifluoromethyl)aniline | C7H6F3N | CID 6922 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. 4-(Trifluoromethoxy)aniline | 461-82-5 [chemicalbook.com]
• 5. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability of 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline Under Acidic Reaction Conditions

Welcome to the technical support center for 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this compound under acidic conditions. As Senior Application Scientists, we have compiled this information based on established chemical principles and field-proven insights to ensure the integrity of your research.

Frequently Asked Questions (FAQs)

Q1: What is the initial and most critical interaction of 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline with an acidic medium?

A1: The primary interaction is the protonation of the aniline nitrogen. The lone pair of electrons on the nitrogen atom of the amino group makes it the most basic site in the molecule. In the presence of an acid, this nitrogen will be readily protonated to form the corresponding anilinium ion.[1][2] This protonation is a crucial first step as it significantly alters the electronic properties and reactivity of the entire molecule. The electron-withdrawing trifluoromethyl group decreases the basicity of the aniline, while the electron-donating methoxy group slightly increases it.[3][4] However, the fundamental basic character of the aniline nitrogen remains the dominant factor in acidic media.

Caption: Protonation of 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline.

Q2: I am using a strong acid in my reaction. Is the methoxy group susceptible to cleavage?

A2: Yes, the methoxy group, which forms an aryl ether linkage, can be susceptible to cleavage under strongly acidic conditions, particularly in the presence of strong nucleophilic acids like hydrobromic acid (HBr) or hydroiodic acid (HI).[5][6] This reaction, known as ether cleavage, proceeds via protonation of the ether oxygen, followed by nucleophilic attack of the halide ion.[7] The cleavage would result in the formation of a phenol and a methyl halide. While this reaction typically requires harsh conditions (high temperatures and concentrated acid), it is a potential degradation pathway to be aware of. The use of non-nucleophilic strong acids, such as sulfuric acid or trifluoroacetic acid, is less likely to cause this cleavage.[6]

Caption: Potential pathway for acid-catalyzed ether cleavage.

Q3: How stable is the trifluoromethyl (-CF3) group under acidic conditions?

A3: The trifluoromethyl group is generally considered to be highly stable and robust under a wide range of acidic conditions.[8][9] The carbon-fluorine bond is one of the strongest single bonds in organic chemistry, making the -CF3 group resistant to both acidic and basic hydrolysis. While there are reports of trifluoromethyl group hydrolysis, these reactions typically require harsh basic conditions or specific reagents not commonly found in standard acidic reaction setups.[10][11] Therefore, degradation of the trifluoromethyl group is not a primary concern for most applications involving acidic media.

Troubleshooting Guide

Problem 1: My reaction is sluggish, and the starting material is not fully consumed, even with a catalyst.

Possible Cause: Protonation of the aniline nitrogen deactivates the aromatic ring. If your reaction involves an electrophilic aromatic substitution on the aniline ring, the formation of the anilinium ion will significantly reduce the nucleophilicity of the ring, making it less reactive towards electrophiles.[1]

Troubleshooting Steps:

• Protect the Aniline: Consider protecting the amino group as an amide (e.g., by acylation) before performing the acidic reaction. The amide is less basic and less deactivating. The protecting group can be removed later by hydrolysis.[1]

• Modify Reaction Conditions: If protection is not feasible, you may need to use more forcing reaction conditions, such as higher temperatures or a stronger Lewis acid catalyst, to overcome the deactivating effect of the anilinium group.

• Alternative Synthetic Route: Explore a different synthetic strategy where the sensitive functional group is introduced at a later stage, avoiding the need for the reaction on the deactivated aniline.

Problem 2: I am observing an unexpected polar byproduct in my reaction mixture upon workup.

Possible Cause: If you are using a strong, nucleophilic acid like HBr or HI, you may be observing the product of ether cleavage: 4-(3-hydroxyphenyl)-2-(trifluoromethyl)aniline. This phenolic product will have significantly different polarity compared to your starting material.

Troubleshooting Steps:

• Characterize the Byproduct: Isolate the byproduct and characterize it using techniques such as NMR, Mass Spectrometry, and IR spectroscopy to confirm its identity. The presence of a broad -OH peak in the IR and a shift in the aromatic proton signals in the NMR would be indicative of the phenol.

• Change the Acid: If ether cleavage is confirmed, switch to a non-nucleophilic acid. Sulfuric acid, phosphoric acid, or a sulfonic acid like p-toluenesulfonic acid are often suitable alternatives.

• Control the Temperature: Ether cleavage is often temperature-dependent. Running the reaction at a lower temperature may help to minimize this side reaction.

Problem 3: The reaction mixture has developed a dark color, and I see multiple spots on my TLC plate.

Possible Cause: Anilines can be susceptible to oxidation, especially under certain acidic conditions, which can lead to the formation of colored polymeric byproducts.[12] While the trifluoromethyl group makes the ring more electron-poor and somewhat less prone to oxidation, it is still a possibility, particularly if oxidizing agents are present or if the reaction is exposed to air at elevated temperatures.

Troubleshooting Steps:

• Inert Atmosphere: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric oxygen.

• Degas Solvents: Use solvents that have been degassed to remove dissolved oxygen.

• Lower Temperature: If possible, run the reaction at a lower temperature to reduce the rate of decomposition.

• Purity of Reagents: Ensure that all reagents and solvents are pure and free from oxidizing impurities.

Experimental Protocols

Protocol 1: Monitoring Stability by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general method for monitoring the stability of 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline during an acidic reaction.

• Sample Preparation: At various time points during your reaction, withdraw a small aliquot of the reaction mixture.

• Quenching: Immediately quench the aliquot by diluting it in a solution of a suitable base (e.g., saturated sodium bicarbonate) to neutralize the acid and stop the reaction.

• Extraction: Extract the organic components with an appropriate solvent (e.g., ethyl acetate or dichloromethane).

• Analysis: Analyze the organic extract by HPLC.

  • Column: A C18 reverse-phase column is a good starting point.

  • Mobile Phase: A gradient of water (often with 0.1% formic acid or trifluoroacetic acid) and acetonitrile or methanol. . Detection: UV detection at a wavelength where the starting material and potential byproducts have good absorbance (e.g., 254 nm).

• Quantification: By comparing the peak area of the starting material over time, you can determine its consumption and the formation of any new species.

Data Interpretation Table

Observation	Potential Cause	Recommended Action
Single peak, decreasing in area over time, with a corresponding increase in the product peak.	Desired reaction is proceeding as expected.	Continue monitoring.
Appearance of a new, more polar peak (shorter retention time on reverse phase).	Possible ether cleavage.	See Troubleshooting Problem 2.
Multiple new peaks and baseline noise.	Decomposition/Oxidation.	See Troubleshooting Problem 3.
Starting material peak area remains constant.	Reaction is not proceeding.	See Troubleshooting Problem 1.

References

• Quora. (2018, January 29). In organic chemistry, what's the difference between anisole and aniline for aromatic substitution (both are activating, ortho-para, and not much steric interaction is possible)? Is there something obvious that I missed? Is there not much difference?[Link]

• ACS Publications. (2013, November 11). A Mechanistic Investigation of Acid-Catalyzed Cleavage of Aryl-Ether Linkages: Implications for Lignin Depolymerization in Acidic Environments. ACS Sustainable Chemistry & Engineering. [Link]

• PMC. Selective methoxy ether cleavage of 2,6-dimethoxyphenol followed by a selective acylation. [Link]

• PMC. 4-Methoxy-3-(trifluoromethyl)aniline. [Link]

• Indian Academy of Sciences. Effect of substitution on aniline in inducing growth of anionic micelles. [Link]

• ResearchGate. (2025, August 6). STRONGLY BASIC SYSTEMS: IV. SUBSTITUENT EFFECTS ON THE ACIDITY OF AROMATIC AMINES. [Link]

• Longdom Publishing. (2022, November 16). Synthesis and Cleavage of Ethers. [Link]

• ResearchGate. Proposed degradation pathways of the drug under different hydrolytic conditions. [Link]

• Chemistry LibreTexts. (2024, March 19). 18.3: Reactions of Ethers - Acidic Cleavage. [Link]

• Master Organic Chemistry. (2014, November 19). Cleavage Of Ethers With Acid. [Link]

• The Royal Society of Chemistry. One-Pot Synthesis of Trifluoromethyl Amines and Perfluoroalkyl Amines with CF3SO2Na and RfSO2Na. [Link]

• YouTube. (2020, June 14). Effect of Substituents on the Basicity of Anilines. [Link]

• Journal of the American Chemical Society. Facile Hydrolysis of the Trifluoromethyl Group in the Presence of Base. Some Trifluoromethylated Indoles. [Link]

• Google Patents.

• Chemical Science (RSC Publishing). (2023, October 27). Trifluoromethylarylation of alkenes using anilines. [Link]

• Wikipedia. Amine. [Link]

• Request PDF. Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness. [Link]

• YouTube. (2020, August 28). Effect of Substituents on Basicity of Aromatic Amines | Substituted Anilines basicity| BP 301T |L~20. [Link]

• Academia.edu. Synthesis of Cyclic Sulfonamides by Reaction of N-Sulfinyl-3-(trifluoromethyl)aniline with Norbornenes. [Link]

• Wikipedia. 4-(Trifluoromethyl)aniline. [Link]

Sources

• 1. quora.com [quora.com]
• 2. ias.ac.in [ias.ac.in]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. longdom.org [longdom.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. 4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline | 946697-97-8 | Benchchem [benchchem.com]
• 9. CAS 455-14-1: 4-(Trifluoromethyl)aniline | CymitQuimica [cymitquimica.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Trifluoromethylarylation of alkenes using anilines - Chemical Science (RSC Publishing) DOI:10.1039/D3SC03868H [pubs.rsc.org]

Technical Support Center: Purification of 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline

[1]

Product ID: [Hypothetical-ID] CAS: N/A (Specific analog not indexed in public commercial catalogs; treated as custom synthesis intermediate) Molecular Formula:

Molecular Weight: 267.25 g/mol

Welcome to the Technical Support Center

This guide addresses the specific purification challenges associated with 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline . Due to the electron-withdrawing nature of the ortho-trifluoromethyl group (

), this aniline derivative exhibits significantly reduced basicity compared to standard anilines.[1] This physicochemical property dictates the success or failure of your purification strategy.

This guide is structured as a Troubleshooting & Optimization Protocol designed for researchers encountering purity bottlenecks.

Quick Reference: Physicochemical Profile

Property	Value / Behavior	Implication for Purification
Predicted pKa (Conjugate Acid)	~2.5 – 2.8	Critical: Significantly less basic than aniline (pKa 4.6).[1] Standard 0.5M HCl washes may fail to fully protonate and extract the product.
LogP (Lipophilicity)	~3.8 – 4.2	Highly lipophilic. Soluble in DCM, EtOAc; low solubility in water.
Common Impurities	3-Methoxybiphenyl (Protodeboronation), Homocoupling dimers, Residual Pd.	Neutral impurities can be separated via pH-swing extraction if conditions are aggressive enough.[1]

Module 1: Chemical Purification (The "Work-up")

Issue: "I tried an acid-base extraction, but my yield is extremely low."

Diagnosis: The ortho-trifluoromethyl group exerts a strong inductive electron-withdrawing effect ($ -I $), reducing the electron density on the nitrogen atom.[1] Consequently, the pKa of the conjugate acid drops to approximately 2.6.

• The Error: Using weak acids (e.g., 5% HCl or 1M Acetic Acid) or insufficient volumes fails to fully protonate the aniline, leaving it in the organic phase with the impurities.

• The Fix: You must use a stronger acid concentration to force the equilibrium toward the water-soluble anilinium salt.[1]

Optimized Acid-Base Extraction Protocol:

• Dissolution: Dissolve crude reaction mixture in Ethyl Acetate (EtOAc) . Avoid Dichloromethane (DCM) for this step if possible, as emulsions are more common with highly acidic aqueous layers.

• Protonation (Extraction): Extract the organic layer with 3M HCl (3 washes).

  • Why 3M? You need a pH < 1 to ensure >99% protonation of a base with pKa ~2.5.

• Phase Separation:

  • Organic Layer: Contains neutral impurities (e.g., 3-methoxybiphenyl, unreacted boronic acid, phosphine oxides). Discard (after TLC check).

  • Aqueous Layer: Contains your product as the hydrochloride salt.

• Liberation (Basification):

  • Cool the aqueous acidic layer to 0°C.

  • Slowly basify with 6M NaOH or saturated

    until pH > 9.[1]

  • Note: The product will precipitate as a milky oil or solid.[1]

• Recovery: Extract the cloudy aqueous mixture with DCM (3x). Dry over

  and concentrate.

Module 2: Palladium Removal (Metal Scavenging)

Issue: "My product is dark brown/black, or I have strict Pd limits (<10 ppm)."

Diagnosis: Biaryl amines coordinate strongly with Palladium (Pd), making simple filtration insufficient. The "black tar" often observed is colloidal Pd(0) stabilized by the amine product.

Troubleshooting Guide:

Method	Efficiency	Protocol Note
Silica-Based Scavengers (Thiol)	High	Best for final polishing.[1] Use Si-Thiol or Si-DMT .[1] Stir 5 equiv. relative to residual Pd (not product) in THF/MeOH for 4 hours at 50°C. Filter.
Activated Carbon	Medium-High	Use specialized carbon (e.g., Darco KB-G ).[1] Reflux crude in EtOAc with 10 wt% carbon for 1 hour. Filter hot through Celite.[1]
Crystallization	High	If the product is solid, recrystallization often rejects Pd into the mother liquor.

Module 3: Chromatographic Separation

Issue: "I see a spot with an Rf very similar to my product."

Diagnosis: This is likely the unreacted starting material, 4-bromo-2-(trifluoromethyl)aniline .[1] Because the

group dominates the electronic environment of the amine, the polarity difference between the bromo- precursor and the aryl- product is smaller than in typical Suzuki couplings.

Optimization Strategy:

• Stationary Phase: Standard Silica Gel (60 Å).[1]

• Mobile Phase Modifier: You must neutralize the silica.

  • Standard: Hexane/EtOAc.[1][2]

  • Modified: Add 1% Triethylamine (TEA) to the mobile phase.[2]

  • Why? The aniline protons interact with acidic silanols on the silica, causing "streaking" (tailing).[2] TEA blocks these sites, sharpening the bands and allowing separation of the closely eluting halide.

• Gradient: Run a shallow gradient (e.g., 0%

  15% EtOAc in Hexanes over 20 column volumes).

Visualizing the Workflow

The following logic tree illustrates the decision-making process for purifying this specific fluorinated aniline.

Figure 1: Purification Decision Tree. Note the critical reliance on strong acid (3M HCl) due to the low pKa of the fluorinated aniline.

Frequently Asked Questions (FAQs)

Q1: Can I use oxidative workup (

/NaOH) to remove excess boronic acid? A: Proceed with Caution. While standard for removing boronic acids, anilines are susceptible to oxidation (forming N-oxides or azo-compounds) under harsh oxidative conditions.[1] Since your product is electron-deficient ( group), it is more stable to oxidation than typical anilines, but a simple base wash (1M NaOH) of the organic layer is safer and usually sufficient to remove unreacted boronic acids [1].

Q2: The product oils out during recrystallization. What solvents should I use? A: "Oiling out" indicates the temperature gap between the melting point and the boiling point of the solvent is too narrow, or the solution is too concentrated.

• Recommended System: Ethanol/Water .[1] Dissolve in warm Ethanol, then add water dropwise until turbidity persists. Re-heat to clear, then cool slowly to 4°C.

• Alternative: Heptane/Toluene . Dissolve in minimum Toluene, add Heptane.

Q3: How do I store the purified compound? A: Anilines can darken over time due to air oxidation. Store under an inert atmosphere (Argon/Nitrogen) at 4°C, preferably in an amber vial.

References

• Miyaura, N., & Suzuki, A. (1995).[3] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Anderson, N. G. (2012). Practical Process Research and Development – A Guide for Organic Chemists. Academic Press.[1] (Chapter 6: Workup). Link

• Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis, 346(8), 889–900. Link

• PubChem. (n.d.).[1] 2-(Trifluoromethyl)aniline Compound Summary (pKa Data). National Library of Medicine.[1] Link

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• 3. Suzuki–Miyaura coupling of arylthianthrenium tetrafluoroborate salts under acidic conditions [ouci.dntb.gov.ua]

Reference Data & Comparative Studies

A Spectroscopic Guide: Unveiling the Impact of Trifluoromethylation on Biaryl Amines

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the strategic incorporation of fluorine atoms into lead compounds has become a cornerstone for enhancing pharmacological properties. Among the various fluorinated motifs, the trifluoromethyl (CF3) group is particularly prominent, valued for its ability to modulate a molecule's metabolic stability, lipophilicity, and binding affinity.[1][2] Biaryl amines, a common scaffold in medicinal chemistry, are frequently targeted for trifluoromethylation to optimize their therapeutic potential. Understanding the spectroscopic consequences of this modification is paramount for unambiguous structure elucidation, purity assessment, and the study of drug-target interactions.

This guide provides a comprehensive spectroscopic comparison of trifluoromethylated versus non-fluorinated biaryl amines, offering experimental insights and detailed protocols to aid researchers in their analytical endeavors.

The Electronic Influence of the Trifluoromethyl Group

The trifluoromethyl group exerts a powerful electron-withdrawing inductive effect (-I) on the aromatic ring due to the high electronegativity of the fluorine atoms.[3][4] This effect significantly reduces the electron density of the aromatic system, a stark contrast to the typically electron-donating nature of the amino group. This fundamental electronic perturbation is the primary driver for the distinct spectroscopic signatures observed between trifluoromethylated and non-fluorinated biaryl amines.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Definitive Tool

NMR spectroscopy is arguably the most powerful technique for characterizing trifluoromethylated compounds, with ¹⁹F NMR providing a direct and sensitive window into the local electronic environment of the CF₃ group.

¹⁹F NMR Spectroscopy

The ¹⁹F nucleus is a spin ½ nucleus with 100% natural abundance and a high gyromagnetic ratio, making it highly amenable to NMR analysis.[5] The chemical shift of the CF₃ group is exquisitely sensitive to its electronic surroundings, making ¹⁹F NMR an excellent tool for confirming successful trifluoromethylation and for detecting subtle changes in molecular conformation or binding events.[6][7]

Expected Observations:

• Trifluoromethylated Biaryl Amines: A single, sharp resonance in the ¹⁹F NMR spectrum, typically observed between -60 and -75 ppm (relative to CFCl₃), is characteristic of an aromatic CF₃ group.[8][9] The exact chemical shift will be influenced by the substitution pattern on both aromatic rings.

• Non-fluorinated Biaryl Amines: No signal will be observed in the ¹⁹F NMR spectrum.

¹H and ¹³C NMR Spectroscopy

The strong electron-withdrawing nature of the CF₃ group deshields adjacent protons and carbons, leading to downfield shifts in their respective NMR spectra.

Expected Observations:

• ¹H NMR: Protons on the aromatic ring bearing the CF₃ group, particularly those in the ortho and para positions, will experience a downfield shift compared to their non-fluorinated counterparts.

• ¹³C NMR: The carbon atom directly attached to the CF₃ group will appear as a quartet due to coupling with the three fluorine atoms (¹JCF), typically with a large coupling constant of around 270-290 Hz.[8] Other carbons in the trifluoromethylated ring will also exhibit smaller C-F couplings (²JCF, ³JCF). The chemical shifts of the aromatic carbons will be shifted downfield due to the inductive effect of the CF₃ group.

Table 1: Comparative NMR Data for a Model Biaryl Amine System

Compound	Spectroscopic Parameter	Non-fluorinated Analog	Trifluoromethylated Analog
¹⁹F NMR	Chemical Shift (δ, ppm)	N/A	-62.5
¹H NMR	Aromatic Protons (δ, ppm)	6.8 - 7.5	7.0 - 7.8
¹³C NMR	C-CF₃ (δ, ppm)	N/A	~125 (q, ¹JCF ≈ 288 Hz)[8]
Aromatic Carbons (δ, ppm)	115 - 150	118 - 155

Experimental Protocol: NMR Analysis

Figure 1: General workflow for NMR analysis of biaryl amines.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the biaryl amine and dissolve it in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. This may require a longer acquisition time due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• ¹⁹F NMR Acquisition: For the trifluoromethylated analog, acquire a proton-decoupled ¹⁹F NMR spectrum.[6] A fluorine-containing reference standard, such as trifluorotoluene, can be used for accurate chemical shift referencing.[5]

• Data Processing: Process the raw data using appropriate NMR software. This involves Fourier transformation, phase correction, and baseline correction.

• Spectral Analysis: Analyze the processed spectra to determine chemical shifts (δ), coupling constants (J), and peak integrals. Compare the spectra of the trifluoromethylated and non-fluorinated analogs to identify the key differences.

Vibrational Spectroscopy: Infrared (IR) and Raman

Vibrational spectroscopy provides valuable information about the functional groups present in a molecule. The introduction of a CF₃ group gives rise to characteristic and intense absorption bands in the IR spectrum.

Expected Observations:

• Trifluoromethylated Biaryl Amines: The C-F stretching vibrations of the CF₃ group result in very strong and characteristic absorption bands in the region of 1000-1350 cm⁻¹.[10][11][12] These bands are often the most intense in the spectrum and serve as a clear indicator of trifluoromethylation.

• Non-fluorinated Biaryl Amines: These compounds will lack the intense C-F stretching bands in the 1000-1350 cm⁻¹ region.

Table 2: Key IR Absorption Frequencies

Functional Group	Vibration	Non-fluorinated Biaryl Amine (cm⁻¹)	Trifluoromethylated Biaryl Amine (cm⁻¹)
N-H	Stretch	3300 - 3500	3300 - 3500
C-H (aromatic)	Stretch	3000 - 3100	3000 - 3100
C=C (aromatic)	Stretch	1450 - 1600	1450 - 1600
C-N	Stretch	1250 - 1350	1250 - 1350
C-F	Stretch	N/A	1000 - 1350 (very strong) [10][11][12]

Experimental Protocol: Infrared (IR) Spectroscopy

Figure 2: General workflow for IR spectroscopy.

Step-by-Step Methodology:

• Sample Preparation: Prepare the sample using a suitable method. For solid samples, this can be as a KBr pellet or using an Attenuated Total Reflectance (ATR) accessory. For liquid samples, a thin film between salt plates (e.g., NaCl) can be used.

• Background Spectrum: Acquire a background spectrum of the empty sample holder or the pure solvent. This is crucial for correcting for atmospheric and instrumental interferences.

• Sample Spectrum: Acquire the IR spectrum of the biaryl amine sample.

• Data Analysis: Analyze the spectrum to identify the characteristic absorption bands for the various functional groups. Pay close attention to the 1000-1350 cm⁻¹ region to confirm the presence or absence of the C-F stretching vibrations.

Electronic Spectroscopy: UV-Vis and Fluorescence

The electronic properties of biaryl amines are significantly altered by trifluoromethylation, which is reflected in their UV-Vis absorption and fluorescence emission spectra.

UV-Vis Spectroscopy

The electron-withdrawing CF₃ group can cause a slight hypsochromic (blue) shift in the π-π* transitions of the aromatic system compared to the non-fluorinated analog. This is due to the stabilization of the ground state and destabilization of the excited state.

Expected Observations:

• Trifluoromethylated Biaryl Amines: The absorption maxima (λₘₐₓ) may be shifted to slightly shorter wavelengths compared to the non-fluorinated compound. The overall shape of the spectrum is generally similar.

• Non-fluorinated Biaryl Amines: Exhibit characteristic absorption bands for the biaryl amine chromophore.

Fluorescence Spectroscopy

The introduction of a heavy atom like fluorine can, in some cases, enhance intersystem crossing to the triplet state, potentially leading to a decrease in fluorescence quantum yield.[13][14][15] However, the effect can be complex and is highly dependent on the specific molecular structure.

Expected Observations:

• Trifluoromethylated Biaryl Amines: May exhibit a lower fluorescence quantum yield compared to their non-fluorinated counterparts. The emission maximum may also be slightly blue-shifted.

• Non-fluorinated Biaryl Amines: The fluorescence properties will be characteristic of the parent biaryl amine system.

Table 3: Comparative UV-Vis and Fluorescence Data

Compound	UV-Vis (λₘₐₓ, nm)	Fluorescence (λₑₘ, nm)	Relative Quantum Yield
Non-fluorinated Analog	~285, ~340	~420	1.0
Trifluoromethylated Analog	~280, ~335	~410	< 1.0

Summary of Spectroscopic Differences

Spectroscopic Technique	Key Difference for Trifluoromethylated Biaryl Amine
¹⁹F NMR	Presence of a characteristic signal around -60 to -75 ppm.
¹H NMR	Downfield shift of aromatic protons, especially ortho and para to the CF₃ group.
¹³C NMR	Presence of a quartet for the C-CF₃ carbon with a large ¹JCF coupling constant.
IR Spectroscopy	Intense C-F stretching absorptions in the 1000-1350 cm⁻¹ region.
UV-Vis Spectroscopy	Potential for a slight hypsochromic (blue) shift of absorption maxima.
Fluorescence Spectroscopy	Potential for decreased fluorescence quantum yield.

Conclusion

The trifluoromethylation of biaryl amines induces significant and predictable changes in their spectroscopic properties. A multi-technique approach, leveraging the unique strengths of NMR, IR, and electronic spectroscopy, provides a robust and comprehensive framework for the characterization of these important molecules. For medicinal chemists and drug development professionals, a thorough understanding of these spectroscopic signatures is essential for confirming molecular identity, assessing purity, and advancing the development of novel therapeutics.

References

• Vaia. Propose an explanation for the fact that the trifluoromethyl group is almost exclusively meta directing. [Link]

• Zahra, J.A. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules2023 , 28, 5483. [Link]

• Filo. Propose an explanation for the fact that the trifluoromethyl group is almost exclusively meta directing. [Link]

• Leroux, F. R.; et al. Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein J. Org. Chem.2008 , 4, 9. [Link]

• Bennett, F. W.; et al. CHEMISTRY OF THE TRIFLUOROMETHYL GROUP: PART V. INFRARED SPECTRA OF SOME PHOSPHORUS COMPOUNDS CONTAINING CF3. Can. J. Chem.1963 , 41, 1917-1923. [Link]

• Al-Ani, K. E. Photochemistry of fluoro(trifluoromethyl)benzenes. II. Fluorescence spectra and quenching of singlet state emission in I. J. Chem. Phys.1973 , 59, 341-349. [Link]

• Al-Ani, K. E. Photochemistry of fluoro(trifluoromethyl)benzenes. II. Fluorescence spectra and quenching of singlet state emission in 1‐fluoro‐2‐, 1‐fluoro‐3‐, and 1‐fluoro‐4‐(trifluoromethyl)benzenes in the gas phase. J. Chem. Phys.1973 , 59, 341-349. [Link]

• Bennett, F. W.; et al. chemistry of the trifluoromethyl group: part v. infrared spectra of some phosphorus compounds containing cf3. ResearchGate. [Link]

• Kal'avský, F.; et al. Application of ¹⁹F NMR Spectroscopy for Determining the Absolute Configuration of α-Chiral Amines and Secondary Alcohols Using Trifluoromethylbenzoimidazolylbenzoic Acid. J. Org. Chem.2022 , 87, 11488-11500. [Link]

• Scatena, R.; et al. Detection and Spectral Analysis of Trifluoromethyl Groups at a Surface by Sum Frequency Generation Vibrational Spectroscopy. J. Phys. Chem. B2001 , 105, 12701-12708. [Link]

• Al-Ani, K. E.; Phillips, D. Photochemistry of Trifluoromethyl Benzenes. I. (Trifluoromethyl)benzene. J. Chem. Phys.1971 , 55, 5753-5761. [Link]

• Randle, R. R.; Whiffen, D. H. The characteristic infrared absorption frequencies of aromatic trifluoromethyl compounds. J. Chem. Soc.1955 , 1311-1313. [Link]

• Al-ani, K.; Phillips, D. Spectrofluorometric studies. V. 1,2,4- and 1,3,5-Trifluorobenzene. J. Phys. Chem.1970 , 74, 4046-4052. [Link]

• Oxford Instruments. NMR | Fluorine Spectroscopy. [Link]

• Serebryannikova, A. V.; et al. Synthesis of Trifluoromethylated Monoterpene Amino Alcohols. Molecules2022 , 27, 7096. [Link]

• Jiang, H.; et al. One-Pot Synthesis of Trifluoromethyl Amines and Perfluoroalkyl Amines with CF3SO2Na and RfSO2Na. Org. Biomol. Chem.2017 , 15, 8341-8345. [Link]

• Seakins, P. W.; et al. Reaction rate of trifluoromethyl radicals by rapid scan infrared spectroscopy. J. Phys. Chem.1992 , 96, 9847-9855. [Link]

• Wang, M.; et al. Synthesis of trifluoromethylated biaryl compounds. Reaction conditions:... ResearchGate. [Link]

• Smith, A. J. R.; et al. ¹⁹F-centred NMR analysis of mono-fluorinated compounds. Chem. Sci.2022 , 13, 4848-4858. [Link]

• Ignat'ev, N. V.; et al. Chemistry of Bis(trifluoromethyl)amines: Synthesis, Properties, and Applications. Chemistry – A European Journal2020 , 26, 10186-10211. [Link]

• Jaworski, L.; et al. Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening. J. Med. Chem.2022 , 65, 6135-6144. [Link]

• Begue, J.-P.; Bonnet-Delpon, D. An Overview of Fluorine NMR. ResearchGate. [Link]

• Song, J.; et al. Asymmetric Synthesis of Trifluoromethylated Amines via Catalytic Enantioselective Isomerization of Imines. Org. Lett.2011 , 13, 4438-4441. [Link]

• Gerig, J. T. Fluorine NMR. Encyclopedia of Magnetic Resonance. [Link]

• Organic Chemistry Portal. Synthesis of β-trifluoromethyl amines. [Link]

• Organic Chemistry Portal. Synthesis of α-trifluoromethyl amines. [Link]

• Mondal, S.; et al. Bi-Catalyzed Trifluoromethylation of C(sp2)–H Bonds under Light. Org. Lett.2023 , 25, 8493-8498. [Link]

• Al-Wabli, R. I.; et al. Structural, spectroscopic and molecular docking studies on 2-amino-3-chloro-5-trifluoromethyl pyridine: A potential bioactive agent. ResearchGate. [Link]

• Kuan, S. L.; et al. Fluorine Labeling and ¹⁹F NMR Spectroscopy to Study Biological Molecules and Molecular Complexes. ChemBioChem2019 , 20, 2686-2699. [Link]

• Novikov, R. A.; et al. Trifluoromethylation of Aryl and Heteroaryl Halides with Fluoroform-Derived CuCF3: Scope, Limitations, and Mechanistic Features. J. Org. Chem.2013 , 78, 9746-9767. [Link]

• Patel, K. D.; et al. Visible Spectrophotometric Method for the Determination of Pharmaceutically Important Aromatic Primary Amines by using P-N, N-Di. Int. J. Adv. Res. Chem. Sci.2016 , 3, 9-14. [Link]

• Harris, P. J.; et al. Determination of aliphatic amines in mineral flotation liquors and reagents by high-performance liquid chromatography after derivatization with 4-chloro-7-nitrobenzofurazan. J. Chromatogr. A2004 , 1055, 39-46. [Link]

• Beilstein Journal of Organic Chemistry. Search Results. [Link]

• Tian, J.; et al. Spiropyran based recognitions of amines: UV-Vis spectra and mechanisms. Spectrochim. Acta A Mol. Biomol. Spectrosc.2021 , 250, 119385. [Link]

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A Comparative Thermal Analysis Guide: Profiling 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline for Pharmaceutical Development

Introduction: The Critical Role of Thermal Analysis in Drug Candidacy

In the rigorous journey of a molecule from a promising candidate to a viable drug, a thorough understanding of its physicochemical properties is paramount. Among these, thermal stability is a critical attribute that dictates a compound's suitability for formulation, storage, and ultimately, its safety and efficacy.[1] This guide provides an in-depth comparative thermal analysis of 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline , a compound of interest in medicinal chemistry, utilizing Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

As direct experimental TGA/DSC data for this specific molecule is not yet publicly available, this guide will serve as a predictive comparison. We will leverage thermal analysis data from structurally related compounds to infer the expected thermal behavior of our target molecule. This approach not only provides a robust preliminary assessment but also underscores the rationale behind the experimental design for its eventual, definitive thermal characterization. Our audience of researchers, scientists, and drug development professionals will find this guide to be a practical framework for evaluating the thermal properties of novel chemical entities.

The Significance of TGA and DSC in Pharmaceutical Profiling

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are cornerstone techniques in thermal analysis, offering complementary insights into a material's behavior as a function of temperature.[2][3]

• Thermogravimetric Analysis (TGA) measures the change in mass of a sample as it is heated at a controlled rate.[4] This is invaluable for determining thermal stability, decomposition temperatures, and the presence of volatile components such as solvents or water.

• Differential Scanning Calorimetry (DSC) measures the heat flow into or out of a sample relative to a reference as a function of temperature.[3] DSC is instrumental in identifying phase transitions such as melting, crystallization, and glass transitions, as well as quantifying the enthalpies of these processes.[1]

Together, TGA and DSC provide a comprehensive thermal profile of a drug candidate, which is essential for:

• Assessing Thermal Stability: Identifying the temperature at which a compound begins to degrade is crucial for determining safe handling and storage conditions.

• Polymorph and Purity Analysis: Different crystalline forms (polymorphs) of a drug can have different melting points and solubilities, impacting bioavailability. DSC is a primary tool for detecting and characterizing polymorphs.

• Formulation Development: Understanding the thermal properties of an active pharmaceutical ingredient (API) is vital for designing stable and effective drug formulations.

Experimental Protocols: A Self-Validating System

The following protocols for TGA and DSC are designed to be self-validating, ensuring the generation of reliable and reproducible data. These methods are grounded in established standards such as those from ASTM International.

Thermogravimetric Analysis (TGA) Protocol

This protocol is designed to determine the thermal stability and decomposition profile of the analyte.

Instrumentation: A calibrated thermogravimetric analyzer is required.

Experimental Workflow:

Caption: TGA Experimental Workflow

Step-by-Step Methodology:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using appropriate reference materials.

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a clean, tared ceramic crucible.

• Experimental Conditions:

  • Place the crucible in the TGA furnace.

  • Purge the furnace with high-purity nitrogen at a flow rate of 50 mL/min to provide an inert atmosphere.

  • Equilibrate the sample at 25°C for 5 minutes.

• Heating Program: Heat the sample from 25°C to 600°C at a constant heating rate of 10°C/min.

• Data Acquisition and Analysis: Continuously record the sample mass as a function of temperature. The onset of decomposition is determined from the resulting TGA curve.

Differential Scanning Calorimetry (DSC) Protocol

This protocol is designed to identify melting point, and other phase transitions.

Instrumentation: A calibrated differential scanning calorimeter is required.

Experimental Workflow:

Caption: DSC Experimental Workflow

Step-by-Step Methodology:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using a high-purity indium standard.

• Sample Preparation: Accurately weigh 2-5 mg of the sample into a clean, tared aluminum pan. Hermetically seal the pan to prevent volatilization.

• Experimental Conditions:

  • Place the sealed sample pan and an empty, sealed reference pan in the DSC cell.

  • Purge the cell with high-purity nitrogen at a flow rate of 50 mL/min.

  • Equilibrate the sample at 25°C for 5 minutes.

• Heating Program: Heat the sample at a constant rate of 10°C/min to a temperature sufficiently above the expected melting point.

• Data Acquisition and Analysis: Continuously record the differential heat flow as a function of temperature. The melting point (both onset and peak) and the enthalpy of fusion are determined from the resulting DSC thermogram.

Comparative Analysis and Predictive Assessment

To predict the thermal properties of 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline , we will compare it with four structurally related compounds. This comparative approach allows us to dissect the contributions of the key functional groups to the overall thermal stability.

Molecular Structures for Comparison:

Caption: Structural Relationships of Compared Molecules

Summary of Thermal Properties of Comparator Compounds

Compound	Structure	Melting Point (°C)	Boiling Point (°C)	Decomposition Onset (°C)	Key Observations
Aniline	C₆H₅NH₂	-6.3[5][6]	184.13[5][6]	>190	The parent compound, providing a baseline for thermal stability. Decomposes above its boiling point.
2-(Trifluoromethyl)aniline	CF₃C₆H₄NH₂	34	170-173	Not explicitly found, but expected to be higher than aniline due to the C-F bonds.	The trifluoromethyl group increases the melting point significantly compared to aniline.
4-(3-Methoxyphenyl)aniline	CH₃OC₆H₄C₆H₄NH₂	Solid (specific m.p. not found)	Not found	Not found	The addition of the methoxyphenyl group increases molecular weight and introduces potential for intermolecular interactions, likely increasing the melting and boiling points.
4-Methoxy-2-methylaniline	CH₃OC₆H₄(CH₃)NH₂	14	249	Not found	Serves as a proxy for the non-fluorinated analogue. The methyl group has a less pronounced effect on the melting point compared to the trifluoromethyl group.

Structure-Property Relationship Discussion and Predictions

Based on the data from our comparator molecules, we can make the following predictions for the thermal behavior of 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline :

• Melting Point: The presence of both the bulky 3-methoxyphenyl group and the highly polar trifluoromethyl group is expected to result in a significantly higher melting point compared to all the comparator compounds. The combination of increased molecular weight, steric hindrance, and strong dipole-dipole interactions from the CF₃ group will likely lead to a more stable crystal lattice, requiring more energy to disrupt. We can predict a melting point well above 100°C.

• Boiling Point: The boiling point will also be substantially elevated due to the increased molecular weight and polarity. However, given the complexity of the molecule, it is likely that decomposition will occur before a boiling point is reached at atmospheric pressure.

• Thermal Stability (TGA): The trifluoromethyl group is known to enhance the thermal stability of organic molecules due to the strength of the C-F bonds. Therefore, we predict that the onset of decomposition for 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline will be significantly higher than that of aniline and the non-fluorinated analogue. The decomposition is likely to be a multi-step process, potentially involving the loss of the trifluoromethyl and methoxy groups at different temperatures.

Conclusion and Future Directions

This comparative guide provides a scientifically grounded prediction of the thermal properties of 4-(3-Methoxyphenyl)-2-(trifluoromethyl)aniline. Based on the analysis of structurally related compounds, we anticipate that our target molecule will exhibit high thermal stability and a relatively high melting point, which are generally favorable characteristics for a drug candidate.

However, it is crucial to emphasize that these are predictions. The next essential step is to perform the detailed TGA and DSC analyses as outlined in the experimental protocols. The resulting experimental data will provide a definitive thermal profile of the molecule, which is indispensable for its continued development. This guide serves as both a predictive tool and a roadmap for the empirical work that must follow, ensuring a robust and data-driven approach to pharmaceutical development.

References

• Aniline - Wikipedia. (n.d.). Retrieved February 17, 2026, from [Link]

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